Cas no 2229076-45-1 ((2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)methanamine)

(2,2-Dimethyl-3-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)methanamine is a structurally unique cyclopropylmethylamine derivative characterized by its trifluoromethylphenyl substitution. This compound exhibits notable stability due to the steric hindrance provided by the geminal dimethyl and cyclopropyl groups, while the trifluoromethyl moiety enhances its lipophilicity and potential bioactivity. The primary amine functionality allows for further derivatization, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its rigid cyclopropane core may contribute to selective binding interactions in biological systems. The electron-withdrawing trifluoromethyl group can influence the molecule's electronic properties, potentially improving metabolic stability in drug development applications. This compound is of particular interest in medicinal chemistry for the design of small-molecule therapeutics targeting CNS or enzyme systems.
(2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)methanamine structure
2229076-45-1 structure
Product Name:(2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)methanamine
CAS No:2229076-45-1
MF:C15H20F3N
MW:271.321214675903
CID:6194618
PubChem ID:165666453
Update Time:2025-06-14

(2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)methanamine
    • (2,2-dimethyl-3-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)methanamine
    • EN300-1956965
    • 2229076-45-1
    • Inchi: 1S/C15H20F3N/c1-9(13-12(8-19)14(13,2)3)10-4-6-11(7-5-10)15(16,17)18/h4-7,9,12-13H,8,19H2,1-3H3
    • InChI Key: OPKRHAZRQXJFSU-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C(C)C1C(CN)C1(C)C)(F)F

Computed Properties

  • Exact Mass: 271.15478413g/mol
  • Monoisotopic Mass: 271.15478413g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26Ų

(2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1956965-0.05g
(2,2-dimethyl-3-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)methanamine
2229076-45-1
0.05g
$1261.0 2023-09-17
Enamine
EN300-1956965-0.1g
(2,2-dimethyl-3-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)methanamine
2229076-45-1
0.1g
$1320.0 2023-09-17
Enamine
EN300-1956965-0.25g
(2,2-dimethyl-3-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)methanamine
2229076-45-1
0.25g
$1381.0 2023-09-17
Enamine
EN300-1956965-0.5g
(2,2-dimethyl-3-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)methanamine
2229076-45-1
0.5g
$1440.0 2023-09-17
Enamine
EN300-1956965-1.0g
(2,2-dimethyl-3-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)methanamine
2229076-45-1
1g
$1500.0 2023-06-01
Enamine
EN300-1956965-2.5g
(2,2-dimethyl-3-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)methanamine
2229076-45-1
2.5g
$2940.0 2023-09-17
Enamine
EN300-1956965-5.0g
(2,2-dimethyl-3-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)methanamine
2229076-45-1
5g
$4349.0 2023-06-01
Enamine
EN300-1956965-10.0g
(2,2-dimethyl-3-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)methanamine
2229076-45-1
10g
$6450.0 2023-06-01
Enamine
EN300-1956965-1g
(2,2-dimethyl-3-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)methanamine
2229076-45-1
1g
$1500.0 2023-09-17
Enamine
EN300-1956965-5g
(2,2-dimethyl-3-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)methanamine
2229076-45-1
5g
$4349.0 2023-09-17

(2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)methanamine Related Literature

Additional information on (2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)methanamine

Research Brief on (2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)methanamine (CAS: 2229076-45-1)

The compound (2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)methanamine (CAS: 2229076-45-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and pharmacological potential.

Recent studies have highlighted the compound's role as a modulator of specific neurotransmitter systems, particularly those involving the serotonin and dopamine pathways. Its structural features, including the cyclopropyl and trifluoromethylphenyl groups, contribute to its high affinity for certain receptor subtypes, making it a promising candidate for the treatment of neurological and psychiatric disorders. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and multi-step organic synthesis, to produce high-purity batches of the compound for preclinical testing.

In vitro and in vivo studies have demonstrated that (2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)methanamine exhibits notable pharmacokinetic properties, including good blood-brain barrier penetration and a favorable metabolic profile. Preliminary results from animal models suggest potential efficacy in conditions such as depression, anxiety, and Parkinson's disease, though further studies are required to confirm these findings and assess long-term safety.

One of the key challenges in the development of this compound is optimizing its selectivity to minimize off-target effects. Recent research has focused on structural modifications to enhance its specificity for target receptors while reducing interactions with unrelated pathways. Computational modeling and high-throughput screening have been instrumental in identifying these modifications, paving the way for the development of next-generation derivatives with improved therapeutic profiles.

In conclusion, (2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)methanamine represents a promising avenue for drug discovery, with its unique chemical structure and pharmacological properties offering significant potential for addressing unmet medical needs. Continued research and clinical validation will be essential to fully realize its therapeutic benefits and bring it closer to market approval.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen